Cas no 876715-98-9 (2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 876715-98-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD07643224
• CID: 1070889
• PubChem ID: 6484143
• Update Time: 2025-06-11

2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-methyl-thiazole-5-carboxylic acid
• 2-benzyl-4-methyl-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-benzyl-1,3-thiazole-5-carboxylic acid
• 876715-98-9
• AKOS000273615
• CS-0247768
• DTXSID60424389
• Z227977686
• 2-BENZYL-4-METHYLTHIAZOLE-5-CARBOXYLICACID
• AS-5441
• 2-Benzyl-4-methyl-thiazole-5-carboxylicacid
• 2-Benzyl-4-methylthiazole-5-carboylic acid
• SCHEMBL20894092
• FT-0678727
• BRD-K37055809-001-01-7
• MFCD07643224
• 2-BENZYL-4-METHYLTHIAZOLE-5-CARBOXYLIC ACID
• EN300-37351
• G28946
• STK350738
• 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD07643224
• Inchi： 1S/C12H11NO2S/c1-8-11(12(14)15)16-10(13-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： SGWCGSNQYPEXBO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05100
• Monoisotopic Mass: 233.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 236-238 °C
• Boiling Point: 429.1±33.0 °C at 760 mmHg
• Flash Point: 213.3±25.4 °C
• PSA: 78.43000
• LogP: 2.74050
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid

Comprehensive Overview of 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 876715-98-9)

2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 876715-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a benzyl group and a carboxylic acid functionality, which makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of anti-inflammatory agents and antimicrobial compounds.

The growing interest in 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid is partly driven by the demand for novel heterocyclic compounds in medicinal chemistry. Heterocycles like thiazoles are known for their bioactivity, and this compound’s structural features align with current trends in small-molecule drug design. Its CAS No. 876715-98-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization studies.

In the context of green chemistry, 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid has also been studied for its potential as a biodegradable intermediate. With sustainability becoming a priority in chemical synthesis, researchers are investigating eco-friendly routes to produce this compound. Its carboxylic acid group offers opportunities for further functionalization, making it a valuable building block for bioconjugation and prodrug development.

Another area of interest is the compound’s role in material science. The thiazole ring contributes to electronic properties, which could be leveraged in the design of organic semiconductors or fluorescent probes. This dual applicability in both life sciences and materials research underscores its interdisciplinary significance.

Frequently asked questions about 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid include inquiries about its synthetic methods, solubility, and stability under various conditions. These queries highlight the practical challenges and opportunities associated with its use. For instance, optimizing its purification techniques remains a topic of active discussion among chemists.

From a commercial perspective, the compound’s CAS No. 876715-98-9 is often referenced in procurement databases, indicating its availability for research-scale applications. Suppliers typically provide technical data sheets detailing its physical properties, such as melting point and molecular weight, which are critical for laboratory use.

In summary, 2-Benzyl-4-methyl-1,3-thiazole-5-carboxylic Acid represents a compelling case study in the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted applications and ongoing research make it a compound worth watching in the evolving landscape of specialty chemicals.